Cas no 1823183-81-8 (2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide)

• Product Name: 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide
• CAS No: 1823183-81-8
• MF: C₁₀H₈ClF₅N₂O₂
• MW: 318.627738952637
• MDL: MFCD29042557
• CID: 4708625
• Update Time: 2025-06-08

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoro-N-(2-hydroxyethyl)acetamide
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide

• MDL： MFCD29042557
• Inchi： 1S/C10H8ClF5N2O2/c11-6-3-5(10(14,15)16)4-18-7(6)9(12,13)8(20)17-1-2-19/h3-4,19H,1-2H2,(H,17,20)
• InChI Key： VISJQPWOFLESHS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(C(NCCO)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Topological Polar Surface Area: 62.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 421.6±45.0 °C at 760 mmHg
• Flash Point: 208.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide

Professional Introduction to Compound with CAS No. 1823183-81-8 and Product Name: 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide

The compound with the CAS number 1823183-81-8 and the product name 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including chloro, trifluoromethyl, and difluoro substituents on a pyridine backbone, along with an N-(2-hydroxyethyl)acetamide moiety, suggests a high degree of chemical complexity that may contribute to unique pharmacological properties.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyridine derivatives in the design of novel therapeutic agents. The structural features of this compound, particularly the 3-Chloro-5-(trifluoromethyl)pyridin-2-yl group, are known to influence its interaction with biological targets. The electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity, while the chloro substituent may facilitate further functionalization through nucleophilic substitution reactions. These attributes make it a promising candidate for further exploration in medicinal chemistry.

The difluoro-N-(2-hydroxyethyl)acetamide moiety introduces additional layers of complexity to the molecule. The difluoro group is known to improve metabolic stability and lipophilicity, which are critical factors in drug design. On the other hand, the hydroxyethyl chain provides a polar interaction surface that could enhance solubility and bioavailability. This combination of structural elements suggests that the compound may exhibit a broad spectrum of biological activities, making it an attractive scaffold for drug discovery.

In the context of contemporary pharmaceutical research, this compound aligns with the growing interest in fluorinated compounds. Fluorine atoms are widely incorporated into drug molecules due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of two fluorine atoms in this molecule may contribute to enhanced binding affinity and reduced susceptibility to enzymatic degradation. Such characteristics are highly valued in the development of next-generation therapeutics.

Moreover, the pyridine ring is a common motif in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. The specific substitution pattern in this compound—3-Chloro-5-(trifluoromethyl)pyridin-2-yl—has been studied for its potential role in modulating receptor binding. Research indicates that pyridine derivatives can interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. The unique electronic distribution induced by the substituents may fine-tune these interactions, leading to selective pharmacological effects.

Recent studies have also explored the use of N-substituted amides as pharmacophores. The N-(2-hydroxyethyl)acetamide group in this compound can serve as a hinge region that facilitates binding to biological targets. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance molecular recognition. These features make it a versatile building block for designing molecules with tailored biological activities.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the desired framework while maintaining high yields and purity. Techniques such as cross-coupling reactions, fluorination methods, and protecting group strategies are likely employed in its preparation. The successful synthesis underscores the growing capability in synthetic organic chemistry to produce complex molecules with high precision.

From a computational chemistry perspective, modeling studies can provide valuable insights into the binding mode and pharmacological properties of this compound. Molecular docking simulations can predict how it interacts with potential biological targets at an atomic level. These simulations can guide further modifications to optimize its activity and selectivity. Additionally, quantum mechanical calculations can help understand the electronic structure and reactivity of key functional groups.

The potential applications of this compound extend across multiple therapeutic areas. Its structural features suggest it may have utility as an intermediate in synthesizing more complex drug candidates or as a lead molecule for further derivatization. The ability to fine-tune its properties through structural modifications makes it a valuable asset in medicinal chemistry libraries.

In conclusion,1823183-81-8 and 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-2,2-difluoro-N-(2-hydroxyethyl)acetamide represent a significant contribution to pharmaceutical chemistry. Their intricate structure and diverse functional groups position them as promising candidates for drug development. Ongoing research continues to uncover new possibilities for their application in medicine and biotechnology.